Cas no 62715-96-2 (1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-)

1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)- structure
62715-96-2 structure
Product Name:1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
CAS No:62715-96-2
MF:C10H12N2O
MW:176.215082168579
CID:390578
PubChem ID:71373793
Update Time:2025-04-19

1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 4,5,6,7-tetrahydro-1-(1-oxo-2-propenyl)-
    • 1-(4,5,6,7-tetrahydroindazol-1-yl)prop-2-en-1-one
    • 62715-96-2
    • DTXSID30796606
    • 1-(4,5,6,7-Tetrahydro-1H-indazol-1-yl)prop-2-en-1-one
    • Inchi: 1S/C10H12N2O/c1-2-10(13)12-9-6-4-3-5-8(9)7-11-12/h2,7H,1,3-6H2
    • InChI Key: VWYIUPVGPPRJIU-UHFFFAOYSA-N
    • SMILES: O=C(C=C)N1C2=C(C=N1)CCCC2

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų
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